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Compound of Interest

Compound Name: Propyl cyclohexanecarboxylate
CAS No.: 6739-34-0
Cat. No.: B8786021
Get Quote
Introduction

Propyl cyclohexanecarboxylate (CAS No. 6739-34-0) is a carboxylate ester characterized by
a propyl group attached to a cyclohexanecarboxylic acid backbone.[1][2] While not a widely
known end-product, it serves as a crucial chemical intermediate and building block in various
sectors of the chemical industry.[1][3] Its utility is primarily found in the synthesis of more
complex molecules for pharmaceuticals and agrochemicals.[1] This guide provides a
comprehensive technical overview of its nomenclature, physicochemical properties, synthesis
methodologies, and key applications, designed to support professionals in research and

development.

Part 1: Chemical Identity and Nomenclature

Accurate identification is the cornerstone of chemical research. Propyl
cyclohexanecarboxylate is cataloged under several identifiers and synonyms across various
chemical databases.
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Core Structural and Registration Data

The fundamental identity of propyl cyclohexanecarboxylate is defined by its structure and
registration numbers, which ensure unambiguous reference in research and regulatory
contexts.

Caption: Chemical structure and key identifiers for propyl cyclohexanecarboxylate.

Synonyms

In literature and commercial listings, this compound is referenced by several alternative names.
Awareness of these synonyms is critical for comprehensive literature searches and material
procurement.

Cyclohexanecarboxylic acid, propyl ester[2][3][4][5]

Cyclohexanecarboxylic acid propyl ester[4]

cyclohexanecarboxylic acid n-propyl ester[2][4]

AI3-19657[2][4][5]

EINECS 229-798-0[2][4][5]

DTXSID80217750[2][4]

Trade Names

Propyl cyclohexanecarboxylate is typically classified as a chemical intermediate or building
block. Consequently, it is not commonly marketed under specific trade names. Instead, it is
sold by chemical suppliers under its IUPAC name or one of its common synonyms. Notable
suppliers include Vulcanchem and BOC Sciences.[1][3]

Part 2: Physicochemical and Spectroscopic
Properties

Understanding the physical and spectroscopic characteristics of a compound is essential for
designing experiments, developing purification strategies, and confirming its identity.
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Physicochemical Data

The following table summarizes key physicochemical properties, which are critical for predicting
its behavior in various chemical processes.

Property Value Unit Source(s)
Molecular Weight 170.25 g/mol [1112]14]
Boiling Point 214.9 °C [4]
Flash Point 78 °C [4]
Density 0.961 g/lcm3 [4]
Vapor Pressure 0.152 mmHg at 25°C [4]
Refractive Index 1.4486 (estimate) [4]
LogP (Octanol/Water) ~ 2.52-3.1 [11[4]

Hydrogen Bond

AZcep?or Count 2 ]

Rotatable Bond Count 4 [4]

Predicted Spectroscopic Profile

While experimental spectral data is not widely published, the expected spectroscopic features
can be reliably predicted based on analogous ester structures.[1] This predictive analysis is
invaluable for quality control and reaction monitoring.

« Infrared (IR) Spectroscopy: A strong, characteristic C=0 stretching vibration is expected near
1740 cm~1, Additionally, C-O ester vibrations should be prominent in the 1250-1050 cm~1
region.[1]

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy: The cyclohexane ring protons would
likely appear as a complex multiplet between & 1.0-2.0 ppm. The signals for the propyl chain
would be found further upfield, with the methyl (CHs) and methylene (CHz) groups resonating
between 6 0.8-1.5 ppm.[1]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.vulcanchem.com/product/vc14421303
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.vulcanchem.com/product/vc14421303
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.vulcanchem.com/product/vc14421303
https://www.vulcanchem.com/product/vc14421303
https://www.vulcanchem.com/product/vc14421303
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 3: Synthesis Methodologies

The synthesis of propyl cyclohexanecarboxylate is primarily achieved through well-
established esterification techniques, though modern catalytic methods are also emerging.

Protocol: Acid-Catalyzed Esterification (Fischer
Esterification)

This is the most conventional and cost-effective method for producing propyl
cyclohexanecarboxylate. The reaction involves the acid-catalyzed condensation of
cyclohexanecarboxylic acid with propanol.

Causality: The acid catalyst (e.g., H2SOa4) protonates the carbonyl oxygen of the carboxylic
acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by
the hydroxyl group of propanol. The reaction is an equilibrium process; therefore, water is
continuously removed to drive the reaction toward the product side, in accordance with Le
Chatelier's principle. This method typically achieves moderate yields of 60-75%.[1]
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1. Combine Reactants
- Cyclohexanecarboxylic Acid
- Propanol (Excess)
- H2SO4 (Catalyst)

'

2. Assemble Apparatus
- Round-bottom flask
- Dean-Stark trap
- Reflux condenser

.

3. Heat to Reflux
- Continuously remove water via
azeotropic distillation.

l

4. Reaction Workup
- Cool mixture
- Neutralize with NaHCOs(aq)
- Wash with brine

l

5. Purification
- Dry over Na2SOa
- Filter
- Distill under reduced pressure

Final Product:
Propyl Cyclohexanecarboxylate

Click to download full resolution via product page

Caption: Workflow for the synthesis of propyl cyclohexanecarboxylate via Fischer
Esterification.

Step-by-Step Methodology:
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e Reagents & Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a
reflux condenser, combine cyclohexanecarboxylic acid (1.0 eq), n-propanol (3.0 eq, serving
as both reactant and solvent), and a catalytic amount of concentrated sulfuric acid (approx.
1-2% mol).

o Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected
in the Dean-Stark trap as an azeotrope with propanol. Continue refluxing until no more water
is collected, indicating the reaction has reached completion.

o Workup: Allow the reaction mixture to cool to room temperature. Carefully neutralize the
excess acid by washing with a saturated aqueous solution of sodium bicarbonate (NaHCO3)
until effervescence ceases. Perform subsequent washes with water and then brine to
remove water-soluble impurities.

 Purification: Separate the organic layer and dry it over an anhydrous drying agent such as
magnesium sulfate (MgSOa) or sodium sulfate (Naz2S0Oa). Filter off the drying agent. The
crude product can be purified by fractional distillation under reduced pressure to yield pure
propyl cyclohexanecarboxylate.

Advanced Method: Palladium-Catalyzed Approaches

Modern synthetic chemistry has explored palladium-catalyzed reactions for C-H bond
functionalization. Recent studies have demonstrated the use of Pd(ll) catalysts for the B,y-
dehydrogenation of cyclohexanecarboxylic acid derivatives, enabling selective
functionalization.[1] While not a standard preparative method for this specific ester, these
advanced techniques represent the cutting edge of synthetic chemistry and could be adapted
for novel synthetic routes.[1]

Part 4: Industrial and Research Applications

Propyl cyclohexanecarboxylate is valued not as an end-product but as a versatile
intermediate for constructing more complex, high-value molecules.
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Caption: Key application pathways for propyl cyclohexanecarboxylate.

Pharmaceutical Intermediate

The ester serves as a key precursor in the synthesis of cyclohexanecarboxamide derivatives.
[1] These derivatives have been investigated for their potential biological activities, including
anticonvulsant and analgesic properties, making them targets in drug discovery programs.[1]

Agrochemical Synthesis

In the agrochemical sector, this compound is used in the synthesis of herbicides. Specifically,
functionalization of the molecule can lead to compounds that target and inhibit the acetyl-CoA
carboxylase (ACCase) enzyme in grasses.[1] Patent literature points to its role in the synthesis
of fenoxaprop-class herbicides.[1]

Fragrance and Flavor Industry

Propyl cyclohexanecarboxylate possesses a mild, fruity odor, which suggests potential as a
synthetic flavorant or fragrance component.[1] However, its application in this industry appears
limited, with some sources explicitly stating it is not currently used for fragrance or flavor
purposes.[3]

Part 5: Safety and Handling
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As with any chemical reagent, proper handling of propyl cyclohexanecarboxylate is

essential. While a specific, comprehensive safety data sheet (SDS) is not available in the

aggregated search results, general precautions for handling carboxylate esters should be

followed. Based on the parent compound, cyclohexanecarboxylic acid, hazards may include

skin and eye irritation.[6][7]

Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant
gloves, and a lab coat.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
agents.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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